1-[(1R,3S,5S)-8,8-difluorobicyclo[3.2.1]octan-3-yl]methanaminehydrochloride

• Molecular Formula: C9H16ClF2N
• Molecular Weight: 211.68 g/mol
• IUPAC Name: [(1R,5S)-8,8-difluoro-3-bicyclo[3.2.1]octanyl]methanamine;hydrochloride
• InChI: InChI=1S/C9H15F2N.ClH/c10-9(11)7-1-2-8(9)4-6(3-7)5-12;/h6-8H,1-5,12H2;1H/t6?,7-,8+
• InChI Key: YJCQONKZANIEMT-OPZYXJLOSA-N
• Isomeric SMILES: C1C[C@H]2CC(C[C@@H]1C2(F)F)CN.Cl
• Canonical SMILES: C1CC2CC(CC1C2(F)F)CN.Cl

Description

1-[(1R,3S,5S)-8,8-difluorobicyclo[3.2.1]octan-3-yl]methanamine hydrochloride is a synthetic compound with a unique bicyclic structure. It is characterized by the presence of two fluorine atoms and a methanamine group, making it a compound of interest in various scientific fields. The compound’s molecular formula is C9H15F2N·HCl, and it has a molecular weight of 211.68 g/mol .

Preparation Methods

The synthesis of 1-[(1R,3S,5S)-8,8-difluorobicyclo[3.2.1]octan-3-yl]methanamine hydrochloride involves several steps. The synthetic route typically starts with the preparation of the bicyclic core, followed by the introduction of the fluorine atoms and the methanamine group. The reaction conditions often require specific catalysts and reagents to ensure the desired stereochemistry is achieved. Industrial production methods may involve optimizing these steps to increase yield and purity .

Chemical Reactions Analysis

1-[(1R,3S,5S)-8,8-difluorobicyclo[3.2.1]octan-3-yl]methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups.

Substitution: The methanamine group can participate in substitution reactions with suitable reagents. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Scientific Research Applications

1-[(1R,3S,5S)-8,8-difluorobicyclo[3.2.1]octan-3-yl]methanamine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a valuable tool in studying biological processes and interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(1R,3S,5S)-8,8-difluorobicyclo[3.2.1]octan-3-yl]methanamine hydrochloride involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

1-[(1R,3S,5S)-8,8-difluorobicyclo[3.2.1]octan-3-yl]methanamine hydrochloride can be compared with other similar compounds, such as:

8-azabicyclo[3.2.1]octane derivatives: These compounds share a similar bicyclic structure but differ in functional groups and fluorine atom placement.

Tropane alkaloids: These natural compounds have a related bicyclic core and exhibit various biological activities. The uniqueness of 1-[(1R,3S,5S)-8,8-difluorobicyclo[3.2.1]octan-3-yl]methanamine hydrochloride lies in its specific stereochemistry and the presence of fluorine atoms, which can significantly influence its chemical and biological properties.